Cas no 2228935-03-1 (3-(6-chloropyridin-3-yl)propanal)

• Product Name: 3-(6-chloropyridin-3-yl)propanal
• CAS No: 2228935-03-1
• MF: C₈H₈ClNO
• MW: 169.608221054077
• CID: 6304321
• PubChem ID: 87802327
• Update Time: 2025-05-19

3-(6-chloropyridin-3-yl)propanal Chemical and Physical Properties

Names and Identifiers

• 3-(6-chloropyridin-3-yl)propanal
• SCHEMBL5266363
• 2228935-03-1
• EN300-1984750

• Inchi： 1S/C8H8ClNO/c9-8-4-3-7(6-10-8)2-1-5-11/h3-6H,1-2H2
• InChI Key： GYJZSOVFKYOUIQ-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C=N1)CCC=O

Computed Properties

• Exact Mass: 169.0294416g/mol
• Monoisotopic Mass: 169.0294416g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 129
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 30Ų

Additional information on 3-(6-chloropyridin-3-yl)propanal

3-(6-Chloropyridin-3-yl)propanal (CAS No. 2228935-03-1): A Versatile Intermediate in Modern Chemistry

3-(6-Chloropyridin-3-yl)propanal (CAS No. 2228935-03-1) is a highly valuable chemical intermediate with broad applications in pharmaceutical and agrochemical research. This compound, featuring a chloropyridine core linked to a propanal moiety, has gained significant attention due to its unique reactivity and structural versatility. As researchers increasingly focus on sustainable synthesis and green chemistry approaches, compounds like 3-(6-chloropyridin-3-yl)propanal play crucial roles in developing more efficient synthetic pathways.

The molecular structure of 3-(6-chloropyridin-3-yl)propanal combines the electron-withdrawing properties of the chloropyridine group with the reactive aldehyde functionality, making it an excellent building block for heterocyclic chemistry. Recent studies highlight its importance in creating novel crop protection agents, particularly as researchers address global challenges in food security and sustainable agriculture. The compound's ability to serve as a precursor for various biologically active molecules has positioned it as a key focus in medicinal chemistry innovation.

From a synthetic perspective, 3-(6-chloropyridin-3-yl)propanal offers multiple advantages. Its chlorine substituent provides an excellent handle for further functionalization through cross-coupling reactions, while the aldehyde group enables condensation reactions essential for constructing complex molecular architectures. These features make it particularly valuable in developing next-generation pharmaceuticals, where researchers are constantly seeking novel scaffolds with improved bioavailability and target specificity.

The commercial availability of 3-(6-chloropyridin-3-yl)propanal (CAS No. 2228935-03-1) has expanded significantly in recent years, driven by growing demand from both academic research and industrial applications. Quality control parameters for this compound typically include rigorous testing for purity (often ≥95% by HPLC), residual solvents, and heavy metal content. Suppliers frequently provide detailed technical specifications and safety data sheets to support researchers in their work.

Environmental considerations surrounding 3-(6-chloropyridin-3-yl)propanal have become increasingly important. The chemical industry's shift toward greener alternatives has prompted investigations into more sustainable production methods for such intermediates. Recent advances in catalysis and flow chemistry have shown promise in optimizing the synthesis of chloropyridine derivatives, reducing waste generation while maintaining high yields.

Storage and handling recommendations for 3-(6-chloropyridin-3-yl)propanal typically emphasize protection from moisture and oxidation. The compound is generally stable under inert atmosphere at low temperatures, though its aldehyde functionality requires careful consideration during long-term storage. Researchers often employ molecular sieves or stabilizing additives to maintain product integrity over extended periods.

Analytical characterization of 3-(6-chloropyridin-3-yl)propanal commonly involves a combination of techniques including NMR spectroscopy (particularly ¹H and ¹³C), mass spectrometry, and infrared spectroscopy. These methods allow for comprehensive structural verification and purity assessment, which are critical for ensuring reproducible results in downstream applications. Recent publications have highlighted novel analytical approaches for similar pyridine-containing compounds, reflecting ongoing methodological advancements.

The future outlook for 3-(6-chloropyridin-3-yl)propanal appears promising, particularly in light of growing interest in precision agriculture and targeted therapeutics. As computational methods like AI-driven molecular design become more sophisticated, the demand for well-characterized building blocks like this compound will likely increase. Researchers are particularly interested in exploring its potential in creating novel insecticide candidates with improved environmental profiles.

From a regulatory standpoint, 3-(6-chloropyridin-3-yl)propanal falls under standard chemical handling guidelines. While not classified as hazardous under normal conditions, proper laboratory safety protocols should always be followed when working with this or any chemical substance. The compound's increasing importance in drug discovery pipelines has prompted more detailed studies of its physicochemical properties and structure-activity relationships.

In conclusion, 3-(6-chloropyridin-3-yl)propanal (CAS No. 2228935-03-1) represents a strategically important intermediate at the intersection of multiple chemical disciplines. Its unique structural features and versatile reactivity continue to make it valuable for researchers working in pharmaceutical development, agrochemical innovation, and materials science. As synthetic methodologies evolve and application areas expand, this compound will likely maintain its position as a key building block in modern chemical research.